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Compound of Interest

Compound Name:
3-Methyl-3-(4-

methylphenyl)butanoic acid

Cat. No.: B181741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-3-(4-methylphenyl)butanoic acid is a carboxylic acid derivative with a distinct

molecular architecture featuring a quaternary carbon atom attached to a p-tolyl group. This

structure imparts specific chemical properties that make it a valuable building block and

intermediate in various fields of chemical synthesis. It is of particular interest to researchers

and professionals in drug development and agrochemical research. This technical guide

provides a comprehensive overview of its synonyms, chemical identifiers, and physical

properties. While detailed experimental protocols and specific biological activity data are not

extensively available in the public domain, this guide presents a plausible synthetic approach

and summarizes the known information to facilitate further research and application.

Chemical Synonyms and Identifiers
A clear and unambiguous identification of a chemical compound is crucial for research and

development. 3-Methyl-3-(4-methylphenyl)butanoic acid is known by several synonyms, and

a variety of identifiers are used to reference it in chemical databases and literature.
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Identifier Type Identifier

IUPAC Name 3-Methyl-3-(4-methylphenyl)butanoic acid

Synonyms

3-Methyl-3-p-tolylbutanoic acid, 3-Methyl-3-(4-

methylphenyl)butyric acid, Benzenepropanoic

acid, β,β,4-trimethyl-

CAS Number 42288-08-4[1][2][3]

PubChem CID 3871136

Molecular Formula C12H16O2[1][2][3]

Molecular Weight 192.26 g/mol [1]

InChI

InChI=1S/C12H16O2/c1-9-4-6-10(7-5-

9)12(2,3)8-11(13)14/h4-7H,8H2,1-3H3,

(H,13,14)

InChIKey LXMASNUOAKLCJK-UHFFFAOYSA-N

SMILES CC1=CC=C(C=C1)C(C)(C)CC(=O)O

Physicochemical Properties
Understanding the physicochemical properties of 3-Methyl-3-(4-methylphenyl)butanoic acid
is essential for its handling, formulation, and application in synthetic chemistry.

Property Value

Melting Point 75 °C[2]

Boiling Point 306.5 °C at 760 mmHg[2]

Density 1.047 g/cm³[2]

Appearance White crystalline powder[1]

Purity ≥ 95% (HPLC)[1]

Synthesis Pathway
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While a specific, detailed experimental protocol for the synthesis of 3-Methyl-3-(4-
methylphenyl)butanoic acid is not readily available in peer-reviewed literature, a plausible

synthetic route can be conceptualized based on established organic chemistry principles. A

potential approach involves the Friedel-Crafts alkylation of toluene with 3,3-dimethylacrylic acid

or its corresponding acyl chloride, followed by hydrolysis.

Below is a conceptual workflow for the synthesis of 3-Methyl-3-(4-methylphenyl)butanoic
acid.

Toluene

Friedel-Crafts Alkylation Product3,3-Dimethylacrylic acid

Lewis Acid Catalyst
(e.g., AlCl3)

3-Methyl-3-(4-methylphenyl)butanoic acid

Acidic or Basic
Hydrolysis

Click to download full resolution via product page

A conceptual workflow for the synthesis of 3-Methyl-3-(4-methylphenyl)butanoic acid.

Experimental Protocols
As of the latest literature review, a detailed, citable experimental protocol for the synthesis and

purification of 3-Methyl-3-(4-methylphenyl)butanoic acid has not been identified in the public

domain. Researchers interested in the synthesis of this compound would need to develop a

procedure based on standard methods for Friedel-Crafts reactions and subsequent workup and

purification techniques, such as those found in established organic synthesis resources.

Applications and Biological Context
3-Methyl-3-(4-methylphenyl)butanoic acid is primarily utilized as a chemical intermediate in

the synthesis of more complex molecules. Its structural motifs are found in compounds
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investigated for various applications:

Pharmaceutical Research: It serves as a precursor for the synthesis of novel compounds

with potential therapeutic activities. While no specific biological activity has been extensively

reported for this exact molecule, its derivatives have been explored in the context of anti-

inflammatory agents.

Agrochemical Development: The structural features of this acid may be incorporated into

new pesticides and herbicides.

Material Science: Carboxylic acids with aromatic moieties are sometimes used in the

development of polymers and other advanced materials.

Conclusion
3-Methyl-3-(4-methylphenyl)butanoic acid is a well-characterized chemical compound with a

range of synonyms and identifiers that facilitate its trade and use in research. While its primary

role is that of a synthetic intermediate, the structural components suggest potential for the

development of bioactive molecules. The lack of detailed public-domain experimental protocols

and biological studies highlights an opportunity for further research to explore the synthetic

utility and potential applications of this compound and its derivatives. This guide provides a

foundational understanding for scientists and researchers to build upon in their future work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181741#3-methyl-3-4-methylphenyl-butanoic-acid-
synonyms-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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